Cas no 897457-35-1 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide
• CAS No: 897457-35-1
• MF: C₂₀H₂₀ClN₃OS
• MW: 385.91030216217
• CID: 5480512
• Update Time: 2025-06-30

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-2-(3-methylphenyl)acetamide
• Benzeneacetamide, N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]thio]ethyl]-3-methyl-
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide

• Inchi： 1S/C20H20ClN3OS/c1-14-3-2-4-15(11-14)12-19(25)22-9-10-26-20-23-13-18(24-20)16-5-7-17(21)8-6-16/h2-8,11,13H,9-10,12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： PXDSUOSBUNQGRU-UHFFFAOYSA-N
• SMILES： C1(CC(NCCSC2NC(C3=CC=C(Cl)C=C3)=CN=2)=O)=CC=CC(C)=C1

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide

Introduction to N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide, a compound with the CAS number 897457-35-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a 1H-imidazol-2-ylsulfanyl moiety and a 3-methylphenyl group, contributes to its unique chemical properties and biological activity.

The N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl) portion of the molecule is particularly noteworthy, as it suggests a possible role in modulating biological pathways through its interaction with specific targets. The 5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl group, in particular, has been studied for its ability to influence enzyme activity and receptor binding. This structural feature is reminiscent of molecules that have shown promise in treating various diseases, including inflammatory conditions and neurological disorders.

In recent years, there has been a growing interest in the development of small molecules that can selectively interact with biological targets. The compound N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide exemplifies this trend, as it combines elements known to enhance binding affinity and specificity. The acetamide moiety, for instance, is a common pharmacophore found in many bioactive compounds, contributing to their solubility and metabolic stability.

The significance of this compound is further underscored by its potential applications in the development of novel therapeutics. Current research indicates that molecules with similar structural motifs may exhibit anti-inflammatory, analgesic, and even anticancer properties. The ability of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide to modulate these pathways makes it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for the development of new drugs. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is crucial in drug discovery, where the ability to tailor molecules for optimal efficacy and safety is paramount.

The latest advancements in computational chemistry and molecular modeling have also played a significant role in understanding the properties of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide. These tools allow researchers to predict how the compound will interact with biological targets at the atomic level, providing valuable insights into its mechanism of action. Such simulations are essential for designing experiments that can validate these predictions and ultimately lead to the development of new therapeutic agents.

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound. Tool compounds are used to study biological processes and mechanisms by interacting with specific targets or pathways. The detailed understanding gained from studying compounds like N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide can provide valuable insights into disease mechanisms and help identify new drug targets.

The synthesis of this compound represents another milestone in synthetic chemistry. The multi-step synthesis required to produce such a complex molecule showcases the ingenuity and precision of modern chemical methods. Each step must be carefully optimized to ensure high yields and purity, which are critical for both research and commercial applications.

The environmental impact of producing such compounds is also an important consideration. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These green chemistry approaches are not only more environmentally friendly but can also be more cost-effective in the long run.

The future prospects for N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-(3-methylphenyl)acetamide are bright, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with them in meaningful ways. This compound stands as a testament to the power of chemical biology to drive innovation in medicine and beyond.